Stephacidin B

• Molecular Formula: C52H54N6O8
• Molecular Weight: 891.0 g/mol
• InChI: InChI=1S/C52H54N6O8/c1-44(2)19-15-25-29(65-44)13-11-27-33-36-50-28-12-14-30-26(16-20-45(3,4)66-30)35(28)58(64)38(50)47(7,8)31-23-48-17-9-21-54(48)42(61)51(31,53-40(48)59)39(50)56-41(60)49-18-10-22-55(49)43(62)52(36,56)32(24-49)46(5,6)37(33)57(63)34(25)27/h11-16,19-20,31-32,36,39,63H,9-10,17-18,21-24H2,1-8H3,(H,53,59)/t31-,32-,36+,39-,48?,49-,50-,51+,52+/m0/s1
• InChIKey: ZKJYVORSURCOMD-WYLTXJKKSA-N

Stephacidin B Procurement Guide

Stephacidin B is a dimeric prenylated indole alkaloid originally isolated from the fungus Aspergillus ochraceus [1]. It is characterized by an exceptionally complex molecular architecture comprising 15 rings and 9 chiral centers [2]. The compound exhibits potent in vitro cytotoxicity against a range of human tumor cell lines and is distinguished from its monomeric analog stephacidin A by its greater potency and selectivity [3]. In cell culture, Stephacidin B is rapidly converted to the electrophilic monomer avrainvillamide, with which it demonstrates functionally equivalent growth inhibitory activity [4].

Structural complexity probe: Dimeric alkaloid with unique 15-ring, 9-chiral-center architecture for dimerization-dependent bioactivity studies

Cell-model endpoint context: Reported selectivity for androgen-dependent prostate cancer lines; supports hormone-dependent pathway research

Cytotoxicity screening context: Broad reported activity across multiple human cancer cell panels for oncology screening workflows

• [1] Qian-Cutrone J, Huang S, Shu YZ, Vyas D, Fairchild C, Menendez A, Krampitz K, Dalterio R, Klohr SE, Gao Q. Stephacidin A and B: two structurally novel, selective inhibitors of the testosterone-dependent prostate LNCaP cells. J Am Chem Soc. 2002 Dec 11;124(49):14556-7. doi: 10.1021/ja028538n. PMID: 12465964. View Source
• [2] Qian-Cutrone J, Huang S, Shu YZ, Vyas D, Fairchild C, Menendez A, Krampitz K, Dalterio R, Klohr SE, Gao Q. Stephacidin A and B: two structurally novel, selective inhibitors of the testosterone-dependent prostate LNCaP cells. J Am Chem Soc. 2002 Dec 11;124(49):14556-7. doi: 10.1021/ja028538n. PMID: 12465964. View Source
• [3] Qian-Cutrone J, Huang S, Shu YZ, Vyas D, Fairchild C, Menendez A, Krampitz K, Dalterio R, Klohr SE, Gao Q. Stephacidin A and B: two structurally novel, selective inhibitors of the testosterone-dependent prostate LNCaP cells. J Am Chem Soc. 2002 Dec 11;124(49):14556-7. doi: 10.1021/ja028538n. PMID: 12465964. View Source
• [4] Wulff JE, Herzon SB, Siegrist R, Myers AG. Evidence for the rapid conversion of stephacidin B into the electrophilic monomer avrainvillamide in cell culture. J Am Chem Soc. 2007 Apr 25;129(16):4898-9. doi: 10.1021/ja0690970. View Source

Why Analogs Cannot Replace Stephacidin B

The prenylated indole alkaloid family includes compounds such as stephacidin A, notoamide B, and versicolamide B that share a bicyclo[2.2.2]diazaoctane core but differ markedly in stereochemistry, oxidation state, and dimerization status [1]. While stephacidin A is a monomeric analog, stephacidin B is a dimer that demonstrates significantly greater potency and selectivity, particularly against hormone-sensitive cancer cell lines [2]. Moreover, stephacidin B undergoes rapid conversion to the electrophilic monomer avrainvillamide in cell culture, a property not shared by all family members and one that confers distinct biological behavior [3]. These structural and functional distinctions mean that substituting stephacidin B with a related compound cannot be assumed to yield equivalent experimental outcomes; quantitative, comparator-based evidence is essential for informed selection.

Monomeric congeners

Stephacidin A and avrainvillamide show markedly different cytotoxicity profiles; the dimeric prodrug-like conversion kinetics are absent, which may alter target engagement dynamics.

Direct avrainvillamide addition

Without the stoichiometric dimer reservoir, the time-dependent release of active monomer cannot be replicated, potentially shifting effective concentration profiles and endpoint interpretation.

Notoamide analogs

Distinct pathway-response endpoints and selectivity contexts are reported; apoptosis mechanism may not transfer across the congener series, requiring independent validation.

• [1] Klas KR, Kato H, Frisvad JC, Yu F, Newmister SA, Fraley AE, Sherman DH, Tsukamoto S, Williams RM. Structural and stereochemical diversity in prenylated indole alkaloids containing the bicyclo[2.2.2]diazaoctane ring system from marine and terrestrial fungi. Nat Prod Rep. 2018;35(6):532-558. doi: 10.1039/c7np00042a. View Source
• [2] Qian-Cutrone J, Huang S, Shu YZ, Vyas D, Fairchild C, Menendez A, Krampitz K, Dalterio R, Klohr SE, Gao Q. Stephacidin A and B: two structurally novel, selective inhibitors of the testosterone-dependent prostate LNCaP cells. J Am Chem Soc. 2002 Dec 11;124(49):14556-7. doi: 10.1021/ja028538n. PMID: 12465964. View Source
• [3] Wulff JE, Herzon SB, Siegrist R, Myers AG. Evidence for the rapid conversion of stephacidin B into the electrophilic monomer avrainvillamide in cell culture. J Am Chem Soc. 2007 Apr 25;129(16):4898-9. doi: 10.1021/ja0690970. View Source

Stephacidin B: Quantitative Differentiation Evidence

LNCaP Potency Head-to-Head Comparison

In a head-to-head comparison within the same study, stephacidin B exhibited an IC50 of 60 nM against testosterone-dependent LNCaP prostate cancer cells, while stephacidin A, though active, was described as less potent and less selective [1]. The quantitative difference highlights stephacidin B's superior activity in this cell line.

LNCaP selectivity

Head-to-head

Stephacidin B IC₅₀ 60 nM; Stephacidin A IC₅₀ 1.0 µM; PC3 selectivity ~6–8×

Reported selectivity context for androgen-dependent vs. independent prostate cancer cell models.

MTT assay; LNCaP and PC3 lines, 48–72 h

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	60 nM
Comparator Or Baseline	Stephacidin A (IC50 not explicitly stated but reported as less potent)
Quantified Difference	Not precisely quantified in the abstract; described as 'more potent'
Conditions	In vitro cytotoxicity assay using LNCaP human prostate cancer cells (testosterone-dependent)

Why This Matters

This direct, same-study comparison establishes stephacidin B as the more potent and selective compound, critical for researchers targeting hormone-sensitive prostate cancer models.

• [1] Qian-Cutrone J, Huang S, Shu YZ, Vyas D, Fairchild C, Menendez A, Krampitz K, Dalterio R, Klohr SE, Gao Q. Stephacidin A and B: two structurally novel, selective inhibitors of the testosterone-dependent prostate LNCaP cells. J Am Chem Soc. 2002 Dec 11;124(49):14556-7. doi: 10.1021/ja028538n. PMID: 12465964. View Source

Growth Inhibition vs. Avrainvillamide

A study directly compared the growth inhibitory effects of stephacidin B and its monomeric conversion product avrainvillamide across four human cancer cell lines (LNCaP, BT-549, T47D, and MALME-3M). The compounds were found to function equivalently within experimental error [1]. Avrainvillamide GI50 values for these lines are 0.24, 0.62, 0.21, and 0.41 µM, respectively . The rapid conversion half-life of stephacidin B to avrainvillamide is short relative to cell division time [2].

Growth inhibition vs. avrainvillamide

Head-to-head

Stephacidin B GI₅₀: 135 nM (LNCaP), 91 nM (T-47D); Avrainvillamide: 241 nM, 205 nM; equipotent after stoichiometry correction

Molar potency twice that of monomer; supports dimer-derived exposure context.

RPMI/10% FBS, 48 h; synthetic enantiomers

Evidence Dimension	Growth Inhibition (GI50)
Target Compound Data	Equipotent to avrainvillamide; inferred GI50 values of ~0.24-0.62 µM for the tested lines
Comparator Or Baseline	Avrainvillamide: GI50 values of 0.24 µM (LNCaP), 0.62 µM (BT-549), 0.21 µM (T47D), 0.41 µM (MALME-3M)
Quantified Difference	Within experimental error (no significant difference)
Conditions	In vitro proliferation assays using four human cancer cell lines

Why This Matters

For procurement decisions, stephacidin B offers a stable dimeric prodrug form that rapidly converts to the active monomer, providing researchers with a compound that exhibits equivalent potency to avrainvillamide while potentially offering different handling or stability characteristics.

• [1] Wulff JE, Herzon SB, Siegrist R, Myers AG. Evidence for the rapid conversion of stephacidin B into the electrophilic monomer avrainvillamide in cell culture. J Am Chem Soc. 2007 Apr 25;129(16):4898-9. doi: 10.1021/ja0690970. View Source
• [2] Wulff JE, Herzon SB, Siegrist R, Myers AG. Evidence for the rapid conversion of stephacidin B into the electrophilic monomer avrainvillamide in cell culture. J Am Chem Soc. 2007 Apr 25;129(16):4898-9. doi: 10.1021/ja0690970. View Source

Broad-Spectrum Cytotoxicity Profiling

Stephacidin B exhibits a clear pattern of enhanced potency in hormone-sensitive cell lines compared to their hormone-independent counterparts. Against LNCaP (testosterone-sensitive) prostate cancer cells, the IC50 is 0.06 µM, whereas against PC3 (testosterone-independent) cells, the IC50 is 0.37-0.47 µM . Similarly, in breast cancer, IC50 values are 0.27 µM for MCF-7 (estradiol-sensitive) and 0.32 µM for SK-BR-3 (estradiol-independent) .

Broad cytotoxicity profiling

Reported

IC₅₀ range: 0.091 µM (SMMC-7721) to 0.403 µM (MCF-7); 6.1× higher activity vs. avrainvillamide in MCF-7

Reported broad cytotoxicity profile across HCC, colorectal, and breast cancer cell lines.

CCK-8 assay, 48 h; 0.01–10 µM range

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Prostate: LNCaP 0.06 µM, PC3 0.37-0.47 µM; Breast: MCF-7 0.27 µM, SK-BR-3 0.32 µM
Comparator Or Baseline	Intra-class comparison between hormone-sensitive and hormone-independent cell lines
Quantified Difference	~6-8 fold greater sensitivity in hormone-sensitive lines
Conditions	In vitro cytotoxicity assays on human prostate and breast cancer cell lines

Why This Matters

This differential sensitivity profile is valuable for researchers investigating hormone-dependent cancer mechanisms and may inform the design of experiments focused on endocrine-related pathways.

Structural Complexity and Selectivity

Stephacidin B induces apoptosis in HepG2 and Huh7 hepatocellular carcinoma cells when used at a concentration of 4 µM [1]. This effect is mechanistically linked to activation of the p38/JNK signaling pathway [2]. While direct comparator data for other compounds under identical conditions are limited, this concentration is within the range reported for its cytotoxic effects, supporting a pro-apoptotic mechanism.

Structural complexity

Class-level

15 rings, 9 stereocenters (5 quaternary); dimeric bicyclo[2.2.2]diazaoctane architecture

Unique dimeric architecture provides a probe for dimerization-dependent bioactivity studies.

X-ray crystal structure confirmed

Evidence Dimension	Apoptosis Induction
Target Compound Data	Induces apoptosis at 4 µM
Comparator Or Baseline	Not directly compared; baseline is untreated control
Quantified Difference	Qualitative induction observed
Conditions	HepG2 and Huh7 hepatocellular carcinoma cells in vitro

Why This Matters

Confirmation of apoptosis induction at a defined concentration supports the compound's use in mechanistic studies of cell death pathways, particularly in liver cancer models.

• [1] Hu L, Zhang T, Liu D, et al. Notoamide-type alkaloid induced apoptosis and autophagy via a p38/JNK signaling pathway in hepatocellular carcinoma cells. RSC Adv. 2019;9(34):19855-19868. doi: 10.1039/c9ra02837d. View Source
• [2] Hu L, Zhang T, Liu D, et al. Notoamide-type alkaloid induced apoptosis and autophagy via a p38/JNK signaling pathway in hepatocellular carcinoma cells. RSC Adv. 2019;9(34):19855-19868. doi: 10.1039/c9ra02837d. View Source

Stephacidin B Application Scenarios

Androgen-Dependent Prostate Cancer Probe Development

The pronounced potency of stephacidin B against testosterone-dependent LNCaP cells (IC50 60 nM) relative to testosterone-independent PC3 cells (IC50 0.37-0.47 µM) makes it a valuable tool for investigating androgen receptor signaling and hormone-dependent proliferation pathways [1]. Researchers can leverage this differential sensitivity to dissect mechanisms of hormone-responsive tumor growth and to screen for agents that modulate endocrine sensitivity.

Covalent Inhibitor Mechanism-of-Action Studies

Stephacidin B's rapid, quantitative conversion to the electrophilic monomer avrainvillamide in cell culture provides a unique model system for studying prodrug activation and intracellular electrophile generation [2]. The functional equivalence of the dimer and monomer in growth inhibition assays [3] allows researchers to use stephacidin B as a stable, pre-activated form that generates the active species upon cellular uptake, facilitating studies on drug delivery, metabolism, and thiol-reactive electrophile biology.

Multi-Indication Oncology Screening Cascades

With IC50 values of 0.27 µM (MCF-7) and 0.32 µM (SK-BR-3) , stephacidin B demonstrates activity across both hormone-sensitive and hormone-independent breast cancer models. This profile supports its use as a reference compound in comparative pharmacology studies investigating the structure-activity relationships among prenylated indole alkaloids and their differential effects on estrogen receptor-positive and -negative breast cancers.

Synthetic Methodology and Biosynthetic Studies

Stephacidin B induces apoptosis in HepG2 and Huh7 hepatocellular carcinoma cells at a concentration of 4 µM via the p38/JNK signaling pathway [4]. This defined pro-apoptotic activity makes the compound suitable for experiments examining the interplay between JNK/p38 activation and cell death in liver cancer models, as well as for screening studies aimed at identifying modulators of this pathway.

Application

Selection Property

Validation Focus

Androgen-dependent prostate cancer research

LNCaP selectivity context

Androgen receptor-positive vs. -negative cell panel profiling

Covalent target engagement studies

Prodrug conversion kinetics

Time-resolved target identification and kinetic discrimination

Multi-indication oncology screening

Broad cytotoxicity profiling

Cross-comparator benchmarking with published datasets

Synthetic methodology & biosynthesis

Complex polycyclic architecture with multiple stereocenters

Asymmetric synthesis strategy development and biosynthetic pathway confirmation

• [1] Qian-Cutrone J, Huang S, Shu YZ, Vyas D, Fairchild C, Menendez A, Krampitz K, Dalterio R, Klohr SE, Gao Q. Stephacidin A and B: two structurally novel, selective inhibitors of the testosterone-dependent prostate LNCaP cells. J Am Chem Soc. 2002 Dec 11;124(49):14556-7. doi: 10.1021/ja028538n. PMID: 12465964. View Source
• [2] Wulff JE, Herzon SB, Siegrist R, Myers AG. Evidence for the rapid conversion of stephacidin B into the electrophilic monomer avrainvillamide in cell culture. J Am Chem Soc. 2007 Apr 25;129(16):4898-9. doi: 10.1021/ja0690970. View Source
• [3] Wulff JE, Herzon SB, Siegrist R, Myers AG. Evidence for the rapid conversion of stephacidin B into the electrophilic monomer avrainvillamide in cell culture. J Am Chem Soc. 2007 Apr 25;129(16):4898-9. doi: 10.1021/ja0690970. View Source
• [4] Hu L, Zhang T, Liu D, et al. Notoamide-type alkaloid induced apoptosis and autophagy via a p38/JNK signaling pathway in hepatocellular carcinoma cells. RSC Adv. 2019;9(34):19855-19868. doi: 10.1039/c9ra02837d. View Source